Cas no 2171732-26-4 (2-{(benzyloxy)carbonylamino}-5-(1-methylcyclopropyl)pentanoic acid)

2-{(Benzyloxy)carbonylamino}-5-(1-methylcyclopropyl)pentanoic acid is a specialized amino acid derivative featuring a benzyloxycarbonyl (Cbz) protecting group and a 1-methylcyclopropyl side chain. The Cbz group enhances stability during synthetic processes, particularly in peptide synthesis, while the methylcyclopropyl moiety introduces steric and electronic effects that can influence conformational properties. This compound is valuable in medicinal chemistry and drug development, where it may serve as an intermediate for designing novel bioactive molecules. Its structural features allow for selective modifications, making it useful in exploring structure-activity relationships. The product is typically characterized by high purity and consistent performance in synthetic applications.
2-{(benzyloxy)carbonylamino}-5-(1-methylcyclopropyl)pentanoic acid structure
2171732-26-4 structure
Product Name:2-{(benzyloxy)carbonylamino}-5-(1-methylcyclopropyl)pentanoic acid
CAS No:2171732-26-4
MF:C17H23NO4
MW:305.36882519722
CID:6378655
PubChem ID:165508659
Update Time:2025-08-02

2-{(benzyloxy)carbonylamino}-5-(1-methylcyclopropyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{(benzyloxy)carbonylamino}-5-(1-methylcyclopropyl)pentanoic acid
    • 2-{[(benzyloxy)carbonyl]amino}-5-(1-methylcyclopropyl)pentanoic acid
    • EN300-1297527
    • 2171732-26-4
    • Inchi: 1S/C17H23NO4/c1-17(10-11-17)9-5-8-14(15(19)20)18-16(21)22-12-13-6-3-2-4-7-13/h2-4,6-7,14H,5,8-12H2,1H3,(H,18,21)(H,19,20)
    • InChI Key: UBDVUXAJEDUUNG-UHFFFAOYSA-N
    • SMILES: OC(C(CCCC1(C)CC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 305.16270821g/mol
  • Monoisotopic Mass: 305.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 75.6Ų

2-{(benzyloxy)carbonylamino}-5-(1-methylcyclopropyl)pentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1297527-0.05g
2-{[(benzyloxy)carbonyl]amino}-5-(1-methylcyclopropyl)pentanoic acid
2171732-26-4
0.05g
$959.0 2023-06-06
Enamine
EN300-1297527-0.1g
2-{[(benzyloxy)carbonyl]amino}-5-(1-methylcyclopropyl)pentanoic acid
2171732-26-4
0.1g
$1005.0 2023-06-06
Enamine
EN300-1297527-0.25g
2-{[(benzyloxy)carbonyl]amino}-5-(1-methylcyclopropyl)pentanoic acid
2171732-26-4
0.25g
$1051.0 2023-06-06
Enamine
EN300-1297527-0.5g
2-{[(benzyloxy)carbonyl]amino}-5-(1-methylcyclopropyl)pentanoic acid
2171732-26-4
0.5g
$1097.0 2023-06-06
Enamine
EN300-1297527-1.0g
2-{[(benzyloxy)carbonyl]amino}-5-(1-methylcyclopropyl)pentanoic acid
2171732-26-4
1g
$1142.0 2023-06-06
Enamine
EN300-1297527-2.5g
2-{[(benzyloxy)carbonyl]amino}-5-(1-methylcyclopropyl)pentanoic acid
2171732-26-4
2.5g
$2240.0 2023-06-06
Enamine
EN300-1297527-5.0g
2-{[(benzyloxy)carbonyl]amino}-5-(1-methylcyclopropyl)pentanoic acid
2171732-26-4
5g
$3313.0 2023-06-06
Enamine
EN300-1297527-10.0g
2-{[(benzyloxy)carbonyl]amino}-5-(1-methylcyclopropyl)pentanoic acid
2171732-26-4
10g
$4914.0 2023-06-06
Enamine
EN300-1297527-50mg
2-{[(benzyloxy)carbonyl]amino}-5-(1-methylcyclopropyl)pentanoic acid
2171732-26-4
50mg
$827.0 2023-09-30
Enamine
EN300-1297527-100mg
2-{[(benzyloxy)carbonyl]amino}-5-(1-methylcyclopropyl)pentanoic acid
2171732-26-4
100mg
$867.0 2023-09-30

Additional information on 2-{(benzyloxy)carbonylamino}-5-(1-methylcyclopropyl)pentanoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-5-(1-methylcyclopropyl)pentanoic acid (CAS No. 2171732-26-4)

2-{(benzyloxy)carbonylamino}-5-(1-methylcyclopropyl)pentanoic acid, also known by its CAS number 2171732-26-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl carbamate group and a 1-methylcyclopropyl substituent, making it a valuable candidate for various biological and therapeutic applications.

The molecular structure of 2-{(benzyloxy)carbonylamino}-5-(1-methylcyclopropyl)pentanoic acid consists of a carboxylic acid moiety, an amino group protected by a benzyl carbamate, and a cyclopropyl ring with a methyl substitution. These structural elements contribute to its chemical stability and reactivity, which are crucial for its potential use in drug development.

In recent years, the compound has been the subject of several studies aimed at elucidating its biological activities and potential therapeutic applications. One notable area of research has been its role as a prodrug. The benzyl carbamate group can be cleaved by esterases in the body, releasing the active form of the molecule. This prodrug strategy can enhance the bioavailability and reduce the toxicity of the final drug product.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacokinetic properties of 2-{(benzyloxy)carbonylamino}-5-(1-methylcyclopropyl)pentanoic acid. The results showed that the compound exhibited favorable pharmacokinetic profiles, including good oral bioavailability and extended half-life. These properties make it an attractive candidate for further development as an oral medication.

Another area of interest is the compound's potential as an inhibitor of specific enzymes. Research conducted at the University of California, San Francisco, demonstrated that 2-{(benzyloxy)carbonylamino}-5-(1-methylcyclopropyl)pentanoic acid effectively inhibits certain proteases involved in inflammatory pathways. This inhibition could have significant implications for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The structural diversity of 2-{(benzyloxy)carbonylamino}-5-(1-methylcyclopropyl)pentanoic acid also allows for extensive chemical modifications to optimize its pharmacological properties. For instance, altering the substituents on the cyclopropyl ring or modifying the benzyl carbamate group can lead to derivatives with enhanced potency or selectivity. This flexibility is crucial for fine-tuning the compound to meet specific therapeutic needs.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{(benzyloxy)carbonylamino}-5-(1-methylcyclopropyl)pentanoic acid in treating various conditions. Early-phase trials have shown promising results, with patients exhibiting good tolerability and significant improvements in disease symptoms. These findings have paved the way for more advanced clinical trials to further validate its therapeutic potential.

Beyond its direct therapeutic applications, 2-{(benzyloxy)carbonylamino}-5-(1-methylcyclopropyl)pentanoic acid has also been explored as a tool in chemical biology research. Its ability to selectively modulate specific biological pathways makes it a valuable probe for understanding complex cellular processes. For example, it has been used to study protein-protein interactions and signaling cascades involved in cell proliferation and apoptosis.

In conclusion, 2-{(benzyloxy)carbonylamino}-5-(1-methylcyclopropyl)pentanoic acid (CAS No. 2171732-26-4) represents a promising compound with a wide range of potential applications in both pharmaceutical development and basic research. Its unique structural features, favorable pharmacokinetic properties, and biological activities make it an exciting candidate for further investigation and development. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and advancing our understanding of biological systems.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent